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Compound of Interest

Compound Name: 2,4,5-Trimethyloxazole

Cat. No.: B1265906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the aroma profiles of various alkylated oxazoles,

a class of heterocyclic compounds found in a variety of heated foodstuffs that contribute

significantly to their flavor.[1] This document summarizes their aroma characteristics, presents

available quantitative data, and details the experimental protocols for their synthesis and

sensory analysis.

Data Presentation: Aroma Profiles of Alkylated
Oxazoles
The following table summarizes the aroma profiles of a range of alkylated oxazoles. The data is

compiled from sensory evaluations by experienced flavorists. While qualitative descriptions are

available for a number of compounds, quantitative odor threshold data is limited in the scientific

literature.
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Alkylated Oxazole Structure Aroma Description Odor Threshold

Monosubstituted

5-Butyloxazole C₇H₁₁NO Bacon-fatty Data not available

5-Pentyloxazole C₈H₁₃NO Bacon-fatty Data not available

Disubstituted

2-Methyl-5-

butyloxazole
C₈H₁₃NO

Sweet, floral, reduced

fatty aroma
Data not available

2-Methyl-5-

pentyloxazole
C₉H₁₅NO

Sweet, floral, reduced

fatty aroma
Data not available

2-Ethyl-5-butyloxazole C₉H₁₅NO
Sweet, floral, reduced

fatty aroma
Data not available

4,5-Dimethyloxazole C₅H₇NO
Not specified in

comparative studies
Data not available

2-Ethyl-4-

methyloxazole
C₆H₉NO Detected in coffee Data not available

Trisubstituted

2,4,5-

Trimethyloxazole
C₆H₉NO

Nutty, sweet, green,

earthy, potato-like,

mushroom[2][3]

5 ppb[2]

2,5-Dimethyl-4-

ethyloxazole
C₇H₁₁NO

Burnt, roasted, green,

ethereal, hazelnut[1]
Data not available

2-Ethyl-4,5-

dimethyloxazole
C₇H₁₁NO

Green, vegetable,

earthy[4]
Data not available

2,4-Dimethyl-5-

pentyloxazole
C₁₀H₁₇NO Sweet, floral Data not available

2-Methyl-4-

ethyloxazole
C₆H₉NO Sweet, floral Data not available
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Experimental Protocols
Synthesis of Alkylated Oxazoles
A common method for the synthesis of alkylated oxazoles is the reaction of an α-bromo ketone

or α-bromo aldehyde with an amide.[2]

Materials:

Aliphatic ketones

Aliphatic aldehydes

Bromine

Amides

Acids

Procedure:

Synthesis of α-Bromo Ketones/Aldehydes: These intermediates are typically synthesized by

the direct bromination of the corresponding ketone or aldehyde.

Oxazole Synthesis: The α-bromo ketone or α-bromo aldehyde is then reacted with two

equivalents of the appropriate amide. This reaction generally produces satisfactory yields of

around 50%.

Purification: The resulting alkylated oxazoles are purified by distillation followed by gas

chromatography (GC).

Aroma Profile Analysis
The aroma profiles of the synthesized oxazoles are evaluated by a panel of trained flavorists

using Gas Chromatography-Olfactometry (GC-O).

Gas Chromatography (GC) Conditions:

Instrument: Beckman GC-55 Gas Chromatograph (or equivalent)
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Column: 12 ft long x 1/8 in o.d. stainless steel column packed with 10% SP-1000 on 80/100-

mesh Chromosorb W.

Carrier Gas Flow Rate: 30 mL/min

Temperature Program: Initial temperature of 50°C, programmed to increase to 230°C at a

rate of 5°C/min.

Sensory Evaluation:

The purified alkylated oxazoles are subjected to aroma evaluation by a panel of experienced

flavorists. The panelists sniff the effluent from the GC column and provide descriptive terms for

the aroma of each compound.

Determination of Odor Thresholds:

Odor thresholds are determined using established sensory analysis techniques, such as the

triangle odor bag method or dynamic olfactometry. The odor detection threshold is the

minimum concentration of a substance that can be detected by 50% of a panel of trained

assessors.

Mandatory Visualization
The following diagram illustrates the general workflow for the comparative analysis of alkylated

oxazole aroma profiles.
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Caption: Workflow for the analysis of alkylated oxazole aroma profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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